Cas no 88345-30-6 (Benzenesulfonamide, 4-amino-2-chloro-3-nitro-)

• Product Name: Benzenesulfonamide, 4-amino-2-chloro-3-nitro-
• CAS No: 88345-30-6
• MF: C₆H₆ClN₃O₄S
• MW: 251.647538661957
• CID: 636300
• PubChem ID: 13307064
• Update Time: 2025-04-19

Benzenesulfonamide, 4-amino-2-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-2-chloro-3-nitro-
• 4-amino-2-chloro-3-nitrobenzenesulfonamide
• 88345-30-6
• DTXSID20536073
• 4-Amino-2-chloro-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C6H6ClN3O4S/c7-5-4(15(9,13)14)2-1-3(8)6(5)10(11)12/h1-2H,8H2,(H2,9,13,14)
• InChI Key： YWKOQHZADUILAD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1S(N)(=O)=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.9767545g/mol
• Monoisotopic Mass: 250.9767545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 140Ų